Cas no 23571-36-0 (1H-Imidazole,1-ethyl-5-methyl-2-nitro-)
23571-36-0 structure
Product Name:1H-Imidazole,1-ethyl-5-methyl-2-nitro-
CAS No:23571-36-0
MF:C6H9N3O2
MW:155.154560804367
CID:281326
PubChem ID:90176
Update Time:2025-04-19
1H-Imidazole,1-ethyl-5-methyl-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole,1-ethyl-5-methyl-2-nitro-
- 1-ethyl-5-methyl-2-nitroimidazole
- 1-Ethyl-5-methyl-2-nitro-1H-imidazole
- Imidazole, 1-ethyl-5-methyl-2-nitro-
- SCHEMBL11777752
- NIZHAUDFIOIGPX-UHFFFAOYSA-N
- DTXSID60178198
- 23571-36-0
-
- Inchi: 1S/C6H9N3O2/c1-3-8-5(2)4-7-6(8)9(10)11/h4H,3H2,1-2H3
- InChI Key: NIZHAUDFIOIGPX-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=NC=C(C)N1CC)=O
Computed Properties
- Exact Mass: 155.06957
- Monoisotopic Mass: 155.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- Density: 1.29
- Boiling Point: 320.1°Cat760mmHg
- Flash Point: 147.4°C
- Refractive Index: 1.582
- PSA: 60.96
1H-Imidazole,1-ethyl-5-methyl-2-nitro- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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